Cas no 1784428-34-7 (2-(4-chlorophenyl)-2-methyloxetane)

2-(4-chlorophenyl)-2-methyloxetane is a versatile organic compound with significant potential in various chemical reactions. Its unique structure, featuring a chlorophenyl group and a methyloxetane backbone, offers high stability and reactivity. This compound is well-suited for synthesis of pharmaceuticals and agrochemicals, providing a platform for the development of novel compounds with desired properties.
2-(4-chlorophenyl)-2-methyloxetane structure
1784428-34-7 structure
Product Name:2-(4-chlorophenyl)-2-methyloxetane
CAS No:1784428-34-7
MF:C10H11ClO
MW:182.646742105484
CID:6317542
PubChem ID:84110899
Update Time:2025-06-20

2-(4-chlorophenyl)-2-methyloxetane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)-2-methyloxetane
    • EN300-1627493
    • 1784428-34-7
    • Inchi: 1S/C10H11ClO/c1-10(6-7-12-10)8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
    • InChI Key: JZOFAUXRZRBFPP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1(C)CCO1

Computed Properties

  • Exact Mass: 182.0498427g/mol
  • Monoisotopic Mass: 182.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 9.2Ų

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2-(4-chlorophenyl)-2-methyloxetane Related Literature

Additional information on 2-(4-chlorophenyl)-2-methyloxetane

Introduction to 2-(4-Chlorophenyl)-2-methyloxetane (CAS No. 1784428-34-7)

2-(4-Chlorophenyl)-2-methyloxetane (CAS No. 1784428-34-7) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers with a wide range of biological activities.

The chemical structure of 2-(4-chlorophenyl)-2-methyloxetane consists of a four-membered oxetane ring substituted with a 4-chlorophenyl group and a methyl group. The presence of the chlorophenyl substituent imparts specific electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

In the realm of pharmaceutical research, 2-(4-chlorophenyl)-2-methyloxetane has been explored for its potential as a building block in the synthesis of more complex molecules. Oxetanes, in general, have been shown to exhibit favorable pharmacokinetic properties, such as enhanced bioavailability and metabolic stability. These properties make them attractive candidates for drug design and development.

Recent studies have highlighted the potential of 2-(4-chlorophenyl)-2-methyloxetane in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in various disease pathways. This finding suggests that 2-(4-chlorophenyl)-2-methyloxetane could serve as a valuable starting point for the design of new drugs targeting these enzymes.

Beyond its pharmaceutical applications, 2-(4-chlorophenyl)-2-methyloxetane has also been investigated for its use in materials science. The unique electronic properties of oxetanes make them suitable for applications in polymer chemistry, where they can be used to create polymers with tailored properties. Research in this area has shown that 2-(4-chlorophenyl)-2-methyloxetane-based polymers exhibit improved mechanical strength and thermal stability, making them promising materials for advanced technological applications.

The synthesis of 2-(4-chlorophenyl)-2-methyloxetane typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the ring-opening polymerization of a suitable precursor followed by functionalization steps to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce this compound with high efficiency and selectivity, facilitating its broader application in research and industry.

In terms of safety and handling, it is important to note that while 2-(4-chlorophenyl)-2-methyloxetane is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to minimize exposure risks.

The future outlook for 2-(4-chlorophenyl)-2-methyloxetane is promising, driven by ongoing research into its potential applications in pharmaceuticals, materials science, and other fields. As new derivatives and analogs are developed, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.

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